Cas no 2228755-07-3 (tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate)

• Product Name: tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate
• CAS No: 2228755-07-3
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 6327005
• PubChem ID: 165679048
• Update Time: 2025-06-07

tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1884850
• 2228755-07-3
• tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate

• Inchi： 1S/C14H21N3O2/c1-9-7-10(8-12(15)16)5-6-11(9)17-13(18)19-14(2,3)4/h5-7H,8H2,1-4H3,(H3,15,16)(H,17,18)
• InChI Key： NZBHHKGQJHGZFZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CC(=N)N)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate

tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate, identified by the CAS number 2228755-07-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butyl group with a carbamimidoylmethyl-substituted aromatic ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate in drug delivery systems due to its ability to act as a versatile linker in bioconjugation reactions. Researchers have demonstrated that the compound's structure allows for efficient coupling with biomolecules, such as proteins and peptides, without compromising their biological activity. This property is particularly advantageous in the development of targeted drug delivery systems, where precise control over molecular interactions is crucial.

In addition to its role in bioconjugation, the compound has shown promise in polymer chemistry. Its ability to participate in click chemistry reactions has led to its use in the synthesis of novel polymeric materials with tailored mechanical and thermal properties. For instance, recent research has explored the use of tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate as a building block for constructing stimuli-responsive polymers, which can undergo structural changes in response to external stimuli such as temperature or pH. These polymers have potential applications in sensors, drug delivery, and soft robotics.

The synthesis of tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the carbamimidoylmethyl group is achieved through a nucleophilic substitution reaction, followed by coupling with tert-butyl carbamate. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making the synthesis more efficient and scalable for industrial production.

Another area where this compound has garnered attention is in materials science, particularly in the development of advanced coatings and adhesives. The unique combination of hydrophobicity from the tert-butyl group and reactivity from the carbamimidoyl functionality allows for the creation of surfaces with enhanced durability and resistance to environmental factors. Researchers have reported successful applications of this compound in formulating anti-corrosion coatings for metal surfaces, which exhibit superior performance under harsh conditions.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecological impact of tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate. Initial findings suggest that under controlled conditions, the compound undergoes gradual degradation through microbial action, minimizing its persistence in natural ecosystems. However, further research is required to fully understand its long-term environmental implications and to develop strategies for safe disposal.

In conclusion, tert-butyl N-[4-(carbamimidoylmethyl)-2-methylphenyl]carbamate, CAS No. 2228755-07-3, stands out as a versatile and innovative compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable tool in drug delivery, polymer synthesis, materials science, and environmental chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing technological and scientific frontiers.